Cas no 109826-59-7 (4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid)

4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid structure
109826-59-7 structure
Product Name:4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid
CAS No:109826-59-7
MF:C14H13NO3
MW:243.257923841476
CID:3148370
PubChem ID:5034774
Update Time:2025-05-19

4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid
    • AG-205/13460050
    • 4-methyl-4H,6H-pyrrolo[1,2-a][4,1]benzoxazepine-4-carboxylic acid
    • 7-methyl-8-oxa-2-azatricyclo[8.4.0.0?,?]tetradeca-1(14),3,5,10,12-pentaene-7-carboxylic acid
    • 109826-59-7
    • SR-01000527661
    • MFCD01569400
    • SR-01000527661-1
    • AKOS005374684
    • Oprea1_859049
    • STK003138
    • SCHEMBL9226493
    • 4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylicacid
    • 4-Methyl-4H,6H-pyrrolo[1,2-a][4,1]-benzoxazepine-4-carboxylic acid
    • 4-methyl-6H-pyrrolo[1,2-a][4,1]benzoxazepine-4-carboxylic acid
    • MDL: MFCD01569400
    • Inchi: 1S/C14H13NO3/c1-14(13(16)17)12-7-4-8-15(12)11-6-3-2-5-10(11)9-18-14/h2-8H,9H2,1H3,(H,16,17)
    • InChI Key: JWGZFUYHMUSJDY-UHFFFAOYSA-N
    • SMILES: O1CC2C=CC=CC=2N2C=CC=C2C1(C(=O)O)C

Computed Properties

  • Exact Mass: 243.08954328Da
  • Monoisotopic Mass: 243.08954328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 51.5Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 465.0±45.0 °C at 760 mmHg
  • Flash Point: 235.0±28.7 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid Security Information

4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A611490-1g
4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid
109826-59-7 97%
1g
$254.0 2025-02-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1613540-5g
4-Methyl-4H,6H-benzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid
109826-59-7 98%
5g
¥12818.00 2024-08-09

4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid Related Literature

Additional information on 4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid

4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 109826-59-7, known as 4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are characterized by their complex ring structures containing atoms other than carbon. The benzo[e]pyrrolo[2,1-c][1,4]oxazepine framework is particularly notable for its unique combination of aromatic and non-aromatic rings, making it a subject of interest for researchers exploring novel chemical entities with potential bioactivity.

Recent studies have highlighted the potential of 4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid in drug discovery. Its structure suggests possible interactions with various biological targets, including enzymes and receptors. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for developing anti-cancer therapies.

The synthesis of CAS No. 109826-59-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzo[e]pyrrolo[2,1-c][1,4]oxazepine core through cyclization reactions and subsequent functionalization to introduce the methyl and carboxylic acid groups. Researchers have optimized these steps to achieve higher yields and better purity levels.

In terms of physical properties, 4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,4]oxazepine-4-carboxylic acid has a melting point of approximately 230°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile is critical for its application in drug delivery systems and formulation development.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula as C18H17NO3, while nuclear magnetic resonance (NMR) spectroscopy provides insights into its structural arrangement. The presence of aromatic protons in the NMR spectrum corroborates the planar nature of the benzo[e]pyrrolo ring system.

Looking ahead, ongoing research is focused on exploring the pharmacokinetic properties of CAS No. 109826-59-7 to assess its suitability as a drug candidate. Preclinical studies are currently underway to evaluate its absorption, distribution, metabolism, and excretion (ADME) profile in animal models. Additionally, efforts are being made to modify the structure further to enhance its bioavailability and reduce potential toxicity.

In conclusion, 4-Methyl-4,6-dihydrobenzo[e]pyrrolo[2,1-c][1,CAS No. 109826-59-7 represents a promising compound with diverse applications in medicinal chemistry and materials science. Its unique structure and emerging biological activities position it as a valuable tool for advancing scientific research and therapeutic development.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited